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Compound of Interest

Compound Name: 1H-Pyrazole-4-carbonitrile

Cat. No.: B146718

An In-depth Technical Guide to the Safe Handling of 1H-Pyrazole-4-carbonitrile

This document provides comprehensive safety and handling information for 1H-Pyrazole-4-
carbonitrile, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical information sources.

Substance Identification

1H-Pyrazole-4-carbonitrile is a heterocyclic organic compound that serves as a key
intermediate in the synthesis of various biologically active molecules.[1][2]

Identifier Value Source
IUPAC Name 1H-pyrazole-4-carbonitrile [3]
Synonyms 4-Cyanopyrazole [3]

CAS Number 31108-57-3 [31[4]
Molecular Formula CaHsNs3 [3]
Molecular Weight 93.09 g/mol [3]

MDL Number MFCD00040250 [4]

Hazard Identification
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1H-Pyrazole-4-carbonitrile is classified as hazardous.[5] The primary hazards are associated
with acute toxicity upon ingestion, skin contact, or inhalation, as well as irritation to the skin and
eyes.[4]

GHS Classification Summary

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[3]

Acute Toxicity, Oral Category 4 4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2

[6]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[4]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation[4][7]

Label Elements
e Pictogram: GHS07 (Exclamation Mark)[4]

» Signal Word: Warning[4][5]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b146718?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC166850050&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazole-4-carbonitrile
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/p56607
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://www.capotchem.com/doc/viewmsds_66121-71-9.html
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://www.fishersci.com/store/msds?partNumber=AC166850050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Form Solid

Flash Point Not applicable
Water Solubility No data available

Stabilit The product is chemically stable under standard
abili
Y ambient conditions (room temperature).[6]

Handling and Storage

Precautions for Safe Handling:

¢ Avoid contact with skin, eyes, and clothing.[8]

e Do not breathe dust, fumes, or vapors.[4]

e Use only in a well-ventilated area, preferably under a chemical fume hood.[4][8]
e Wash hands and any exposed skin thoroughly after handling.[4][5]

¢ Do not eat, drink, or smoke when using this product.

o Take measures to prevent the build-up of electrostatic charge.[4]

Conditions for Safe Storage:

» Store in a tightly closed container.[8]

o Keep in a dry, cool, and well-ventilated place.[5][8]

e Store locked up.[4]

Experimental Protocols and Procedures

While specific protocols for toxicological and physical property determination are not detailed in
the provided sources, standardized procedures for safe handling, emergency response, and
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accidental release are mandated.
Protocol for Personal Protective Equipment (PPE) Usage:

o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that
adhere to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][5]

» Hand Protection: Handle with impermeable gloves inspected prior to use.[4][7] Gloves must
satisfy the specifications of EU Directive 89/686/EEC and the standard EN374.[4] Use
proper glove removal technique to avoid skin contact.[7]

o Skin and Body Protection: Wear appropriate protective clothing to ensure all skin is covered.
[4] Safety shoes are also recommended.[4]

» Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-
P2 (EU EN 143) respirator cartridges.[7] All handling should ideally occur in a fume hood
with adequate extraction.[4]

Protocol for Accidental Release (Spill Cleanup):

o Personnel Precautions: Evacuate non-essential personnel from the area.[7] Ensure
adequate ventilation.[7][8] Avoid breathing dust and prevent contact with the substance.[7]

o Protective Equipment: Wear full personal protective equipment as detailed in the PPE
protocol.[7][8]

o Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[4]

[8]
e Containment and Cleaning:
o Cover drains to prevent entry.

o Absorb or sweep up the spilled material with an inert absorbent (e.g., sand, silica gel,
vermiculite).[4][8] Avoid creating dust.[7]
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o Collect the material into a suitable, closed, and airtight container for disposal.[4][7][8]

o Clean the affected area thoroughly.

First Aid Measures

Immediate medical attention is required in case of exposure. Always show the safety data
sheet to the attending physician.[7][8]

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or has stopped, provide artificial
respiration. Obtain medical aid.[4][5][7][8]

Immediately remove all contaminated clothing.
) [8] Wash the affected area with plenty of soap
Skin Contact ] ]
and running water for at least 15-20 minutes.

Seek immediate medical attention.[4][5][7][8]

Immediately flush eyes with plenty of water for
at least 15-20 minutes, also under the eyelids.

Eye Contact [4][5] Remove contact lenses if present and
easy to do.[4] Continue rinsing and seek

immediate medical attention.[4][5][8]

Do NOT induce vomiting.[4][8] Rinse mouth with
) water.[7][8] Never give anything by mouth to an
Ingestion .
unconscious person.[7][8] Call a POISON

CENTER or doctor immediately.[4][5]

Firefighting and Reactivity

Suitable Extinguishing Media:
o Use water spray, dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[7][8]

Specific Hazards Arising from the Chemical:
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e Combustible material.

o Thermal decomposition can lead to the release of irritating and highly toxic gases, including
carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[8]

Advice for Firefighters:

o Wear a NIOSH-approved self-contained breathing apparatus (SCBA) and full protective gear.
[71[8]

Reactivity and Stability:
e The substance is stable under recommended storage conditions.[6]

» No information on specific incompatibilities is available. Keep away from heat, sparks, and
open flames.[4]

Visualization of Emergency Procedures

The following diagram outlines the logical workflow for first aid response to an exposure event.
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Exposure Event

Exposure to 1H-Pyrazole-4-carbonitrile Occurs

Routes of Exposure &Immediate Actions

Inhalation Skin Contact Eye Contact Ingestion
(Harmful, Respiratory Irritation) (Harmful, Causes Irritation) (Causes Serious Irritation) (Harmful)

/ First Aid Response Protocols \

1. Move to Fresh Air 1. Remove Contaminated Clothing A, [RED Wil W (1 5 il 1. Rinse Mouth with Water

2. Give Oxygen/Atrtificial Respiration if needed 2. Wash with Soap & Water for 15+ min 2 Remove_Conta_ct Fenses 2. DO NOT Induce Vomiting
3. Continue Rinsing

Medical Attention

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid workflow for exposure to 1H-Pyrazole-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrazole-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b146718
https://pmc.ncbi.nlm.nih.gov/articles/PMC7203961/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7203961/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7203961/
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazole-4-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazole-4-carbonitrile
https://sds.fluorochem.co.uk/eng/sds_F068652_en.pdf
https://www.fishersci.com/store/msds?partNumber=AC166850050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/p56607
https://www.capotchem.com/doc/viewmsds_66121-71-9.html
https://aksci.com/sds/9170EC_SDS.pdf
https://www.benchchem.com/product/b146718#safety-and-handling-precautions-for-1h-pyrazole-4-carbonitrile
https://www.benchchem.com/product/b146718#safety-and-handling-precautions-for-1h-pyrazole-4-carbonitrile
https://www.benchchem.com/product/b146718#safety-and-handling-precautions-for-1h-pyrazole-4-carbonitrile
https://www.benchchem.com/product/b146718#safety-and-handling-precautions-for-1h-pyrazole-4-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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